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Compound of Interest

Compound Name: tert-Butyl methylcarbamate

Cat. No.: B104107 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is paramount. This guide provides essential safety and

logistical information for the proper disposal of tert-butyl methylcarbamate, a compound

recognized for its acute oral toxicity. Adherence to these procedures is critical for protecting

laboratory personnel and the environment.

Immediate Safety and Handling
Before initiating any disposal protocol, it is imperative to consult the substance's Safety Data

Sheet (SDS). All handling of tert-butyl methylcarbamate and its associated waste must be

conducted within a properly functioning chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)
When handling tert-butyl methylcarbamate, the following personal protective equipment is

mandatory:

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Gloves should be

inspected before use and disposed of properly after handling the chemical.

Body Protection: A fully-buttoned laboratory coat is required. For situations with a higher risk

of exposure, fire/flame resistant and impervious clothing should be worn.
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Waste Disposal Procedures
The primary and recommended method for the disposal of tert-butyl methylcarbamate is

through a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[1] Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

Step-by-Step Disposal Protocol
Waste Identification and Classification:

All waste containing tert-butyl methylcarbamate must be classified as hazardous waste

due to its acute toxicity.

This includes the pure chemical, reaction residues, contaminated labware, and spill

cleanup materials.

Waste Segregation and Collection:

Collect waste tert-butyl methylcarbamate in a dedicated, properly labeled hazardous

waste container.

Do not mix with other chemical waste streams unless compatibility has been verified. It is

incompatible with strong oxidizing agents.[2][3]

For liquid waste solutions, use a leak-proof container. For solid waste, a securely sealed

container is required. The original container is often a suitable choice for waste collection.

Waste Container Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."

The label must also include:

The full chemical name: "tert-Butyl methylcarbamate"

The hazard classification: "Acute Oral Toxicity"
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The date of waste generation.

The name of the principal investigator and the laboratory location.

Storage of Chemical Waste:

Store the sealed and labeled waste container in a designated, well-ventilated hazardous

waste storage area.

This area should be secure and accessible only to authorized personnel.

Store the container away from incompatible materials, particularly strong oxidizing agents.

[2][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide them with a complete and accurate inventory of the waste.

Decontamination of Empty Containers and Labware:

Empty containers that held tert-butyl methylcarbamate must be triple-rinsed with a

suitable solvent before they can be considered for recycling or disposal as non-hazardous

waste.[1]

tert-Butyl methylcarbamate is soluble in dichloromethane (DCM) and methanol; these

can be used for rinsing.[4] The resulting rinsate must be collected and disposed of as

hazardous waste.

Contaminated labware should be similarly decontaminated or disposed of as hazardous

waste.

Key Data for tert-Butyl Methylcarbamate
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Property Value

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/mol [5]

Appearance Off-white solid

Solubility
Insoluble in water.[3] Soluble in dichloromethane

(DCM) and methanol.[4]

Boiling Point 176.6 ± 8.0 °C (Predicted)[4]

Density 0.937 ± 0.06 g/cm³ (Predicted)[4]

Incompatibilities Strong oxidizing agents[2][3]

Hazardous Decomposition Products

Upon thermal decomposition, can release

irritating gases and vapors, including nitrogen

oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO₂).[2][3]

Hazard Class Acute Toxicity 3 (Oral)[6]
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Caption: Disposal workflow for tert-Butyl methylcarbamate.
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By following these procedures, laboratories can ensure the safe and compliant disposal of tert-
butyl methylcarbamate, minimizing risks to personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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